Cas no 109960-55-6 ((S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine)
109960-55-6 structure
Product Name:(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine
CAS No:109960-55-6
MF:C13H19NO
MW:205.2961
MDL:MFCD12828252
CID:1056892
PubChem ID:13772859
Update Time:2024-11-03
(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine
- ((S)-1-((R)-1-PHENYLETHYL)PYRROLIDIN-3-YL)METHANOL
- ((R)-1-((S)-1-phenylethyl)pyrrolidin-3-yl)methanol
- (3S)-1-((R)-1-phenylethyl)-3-(hydroxymethyl)pyrrolidine
- (3S)-3-hydroxymethyl-1-[(1R)-1-phenylethyl]pyrrolidine
- (3S,1'R)-1-(1'-phenylethyl)-3-hydroxymethylpyrrolidine
- [(S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl]methanol
- {(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl}methanol
- A11369
- AG-L-20326
- CTK4A6721
- FT-0682212
- SureCN7459001
- [(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol
- RQTYGPRJDFTUGU-NEPJUHHUSA-N
- 8681AC
- AX8269042
- AB0066061
- 852857-10-4
- SCHEMBL7459001
- MFCD12828252
- DTXSID10548988
- AC2927
- CS-0440796
- AS-31740
- 109960-55-6
- rel-((S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl)methanol
- AKOS024256277
- (S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine
-
- MDL: MFCD12828252
- Inchi: 1S/C13H19NO/c1-11(13-5-3-2-4-6-13)14-8-7-12(9-14)10-15/h2-6,11-12,15H,7-10H2,1H3/t11-,12+/m1/s1
- InChI Key: RQTYGPRJDFTUGU-NEPJUHHUSA-N
- SMILES: O([H])C([H])([H])[C@@]1([H])C([H])([H])C([H])([H])N([C@]([H])(C([H])([H])[H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
- XLogP3: 1.9
(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109008774-5g |
((S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl)methanol |
109960-55-6 | 95% | 5g |
$362.97 | 2023-09-04 | |
| TRC | P399655-50mg |
(S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine |
109960-55-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399655-100mg |
(S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine |
109960-55-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P399655-500mg |
(S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine |
109960-55-6 | 500mg |
$ 160.00 | 2022-06-03 | ||
| Chemenu | CM198222-5g |
((S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl)methanol |
109960-55-6 | 95% | 5g |
$311 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S30920-1g |
[(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol |
109960-55-6 | 1g |
¥1259.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S30920-5g |
[(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol |
109960-55-6 | 5g |
¥3899.0 | 2021-09-07 | ||
| abcr | AB526478-1 g |
(S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine; . |
109960-55-6 | 1g |
€205.20 | 2023-06-14 | ||
| abcr | AB526478-5 g |
(S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine; . |
109960-55-6 | 5g |
€576.50 | 2023-06-14 | ||
| Chemenu | CM198222-5g |
((S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl)methanol |
109960-55-6 | 95% | 5g |
$436 | 2023-11-25 |
(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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